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Compound of Interest

Compound Name: Z-Lys(Ac)-OH.DCHA

Cat. No.: B1496307

Get Quote

Executive Summary
Z-Lys(Ac)-OH.DCHA (N-alpha-Benzyloxycarbonyl-N-epsilon-acetyl-L-lysine dicyclohexylamine

salt) must be handled as Hazardous Organic Waste.[1] While the amino acid component is

relatively benign, the Dicyclohexylamine (DCHA) counterion dictates the safety and disposal

profile.[1]

Immediate Action Required:

Do NOT dispose of down the drain (Aquatic Toxicity).[1]

Do NOT mix with strong acids (Releases toxic DCHA vapors).[1]

Do NOT mix with oxidizers (Fire/Explosion risk).[1]

Chemical Intelligence & Hazard Assessment
To ensure safe disposal, you must understand the "Why" behind the protocol. This compound

is a salt formed between a protected amino acid and a secondary amine.[1]
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Component Role Hazard Profile

Z-Lys(Ac)-OH Protected Amino Acid

Low Hazard. The

Benzyloxycarbonyl (Z) and

Acetyl (Ac) groups render the

lysine lipophilic but generally

non-toxic.[1]

Dicyclohexylamine (DCHA) Counterion (Salt Former)

High Hazard. This component

drives the classification.[1] It is

corrosive, toxic by

ingestion/skin contact, and

dangerous to aquatic life.[2]

Critical Mechanism: In the presence of strong acids or upon dissolution in aqueous acidic

waste streams, the salt dissociates. This releases free Dicyclohexylamine, which can volatilize

or react aggressively. Therefore, the waste stream must be kept basic or neutral and

segregated from acidic waste.

Safety Data (Driven by DCHA Component)
Based on Dicyclohexylamine (CAS 101-83-7) as the primary hazard driver.[1]

Hazard Class H-Code Description

Acute Toxicity H301 + H311
Toxic if swallowed or in contact

with skin.[1]

Skin Corrosion H314
Causes severe skin burns and

eye damage.[1]

Environmental H400 / H410
Very toxic to aquatic life with

long-lasting effects.[1][2][3]

Disposal Protocol (Step-by-Step)
Phase 1: Segregation & Preparation
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Isolate the Waste: Do not combine Z-Lys(Ac)-OH.DCHA with general "trash" or "non-

hazardous solids."

Check Compatibility: Ensure the waste container does not contain oxidizing agents (e.g.,

perchlorates, nitrates) or strong acids (e.g., HCl, TFA).[1]

Note: If the waste is a solution (e.g., HPLC effluent), ensure the pH is >7.[1] If acidic,

neutralize carefully with Sodium Bicarbonate before consolidation to prevent amine

fuming.

Container Selection: Use HDPE (High-Density Polyethylene) or Glass containers.[1] Avoid

metal containers due to potential corrosion from the amine.[1]

Phase 2: Packaging & Labeling
Solid Waste:

Place the solid powder or contaminated weighing boats into a clear, sealable secondary

bag.

Transfer this bag into the primary solid waste drum/container.[1]

Liquid Waste:

Pour into a solvent waste container designated for "Basic/Organic" waste.[1]

Leave at least 10% headspace in the container to allow for thermal expansion.[1]

Labeling:

Affix a hazardous waste tag immediately.[1]

Chemical Name: Write "Z-Lys(Ac)-OH.DCHA" and "Dicyclohexylamine Salt."

Hazard Checkboxes: Check "Toxic," "Corrosive," and "Environmental Hazard."

Phase 3: Handoff
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Storage: Store the container in a cool, well-ventilated area, away from direct sunlight and

heat sources, until pickup.

Disposal Method: The standard industry method for this compound is High-Temperature

Incineration.[1] This ensures the complete destruction of the organic framework and the

amine.[1]

Decision Logic & Workflow
The following diagram illustrates the decision matrix for disposing of Z-Lys(Ac)-OH.DCHA.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Z-Lys_Boc_-OH.DCHA
https://pubchem.ncbi.nlm.nih.gov/compound/Z-Lys_Boc_-OH.DCHA
https://www.benchchem.com/product/b1496307/docs?utm_src=pdf-body#operational-guide-proper-disposal-of-z-lys-ac-oh-dcha-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1496307?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste: Z-Lys(Ac)-OH.DCHA

Physical State?

Solid Powder Solution (Dissolved)

Double Bag in Clear Plastic

Check pH

Transfer to HDPE/Glass Container
(Label: Toxic/Corrosive)

Acidic (pH < 7)

Neutral/Basic (pH >= 7)

Neutralize with NaHCO3

Risk of DCHA release

Handoff for Incineration

Click to download full resolution via product page

Figure 1: Decision tree for the safe segregation and packaging of Z-Lys(Ac)-OH.DCHA waste.
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Emergency Procedures
Spill (Solid):

Wear nitrile gloves, lab coat, and safety goggles.

Cover the spill with a damp paper towel to prevent dust generation.[1]

Sweep up carefully and place in a hazardous waste bag.[1]

Clean the surface with a mild detergent and water.[1]

Skin Contact:

Brush off loose particles.[1]

Rinse skin immediately with water for 15 minutes.[1] DCHA can absorb through skin—act

quickly.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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